3-(3-Formylphenyl)-2-methylbenzoic acid, 95%

• IUPAC Name: 3-(3-formylphenyl)-2-methylbenzoic acid
• InChI: InChI=1S/C15H12O3/c1-10-13(6-3-7-14(10)15(17)18)12-5-2-4-11(8-12)9-16/h2-9H,1H3,(H,17,18)
• InChI Key: JQYGNIJBPQXXIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC=CC(=C2)C=O
• Molecular Formula: C15H12O3
• DSSTOX Substance ID: DTXSID40688866
• Molecular Weight: 240.25 g/mol
• CAS RN: 1261902-41-3

Description

3-(3-Formylphenyl)-2-methylbenzoic acid (3F2MB) is a phenolic compound with a molecular weight of 194.19 g/mol. It has a melting point of 64-66°C, and it is soluble in ethanol, methanol, and aqueous solutions. 3F2MB is a common reagent used in organic synthesis, and it is also used in a variety of scientific research applications.

Scientific Research Applications

3-(3-Formylphenyl)-2-methylbenzoic acid, 95% is widely used in scientific research applications, such as organic synthesis, drug discovery, and biochemistry. It is used as a reagent in organic synthesis to prepare various compounds, including aromatic and heterocyclic compounds. 3-(3-Formylphenyl)-2-methylbenzoic acid, 95% is also used in drug discovery, as it can be used to synthesize various pharmaceutical compounds. In biochemistry, 3-(3-Formylphenyl)-2-methylbenzoic acid, 95% is used as a substrate for various enzymes, and it can also be used to study the structure and function of proteins.

Mechanism of Action

The mechanism of action of 3-(3-Formylphenyl)-2-methylbenzoic acid, 95% is not fully understood. However, it is known to act as a substrate for various enzymes, and it is believed to be involved in the synthesis of aromatic compounds. It is also thought to be involved in the regulation of gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Formylphenyl)-2-methylbenzoic acid, 95% are not well understood. However, it is known to act as a substrate for various enzymes, and it is believed to be involved in the synthesis of aromatic compounds. It is also thought to be involved in the regulation of gene expression.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3-Formylphenyl)-2-methylbenzoic acid, 95% in laboratory experiments include its low cost and its availability in large quantities. It is also relatively easy to synthesize and has a wide range of applications in scientific research. However, there are some limitations to using 3-(3-Formylphenyl)-2-methylbenzoic acid, 95% in lab experiments, such as its low solubility in water and its potential to form toxic byproducts.

Future Directions

There are a number of potential future directions for the use of 3-(3-Formylphenyl)-2-methylbenzoic acid, 95% in scientific research. These include further investigation into its biochemical and physiological effects, as well as its potential applications in drug discovery and organic synthesis. Additionally, further research into the mechanism of action of 3-(3-Formylphenyl)-2-methylbenzoic acid, 95% could lead to a better understanding of its role in gene expression and other biochemical processes. Finally, further investigation into the potential toxicity of 3-(3-Formylphenyl)-2-methylbenzoic acid, 95% could lead to the development of safer and more effective laboratory reagents.

Synthesis Methods

3-(3-Formylphenyl)-2-methylbenzoic acid, 95% can be synthesized by a variety of methods, including the Fischer esterification of 3-formylphenol and 2-methylbenzoic acid in the presence of an acid catalyst. This method involves the reaction of the two compounds in an aqueous solution at a temperature of 80-90°C for several hours. The reaction is typically carried out in the presence of a strong acid, such as hydrochloric acid.